Cas no 10154-72-0 (Propanoic acid, 3-(phenylsulfonyl)-, methyl ester)

Propanoic acid, 3-(phenylsulfonyl)-, methyl ester Properties

Names and Identifiers

• Propanoic acid, 3-(phenylsulfonyl)-, methyl ester
• methyl 3-(benzenesulfonyl)propanoate
• 3-Benzenesulfonyl-propionic acid methyl ester
• AKOS008901452
• Methyl 3-(benzenesulfonyl)propanoate
• methyl3-(phenylsulfonyl)propanoate
• methyl 3-(phenylsulfonyl)propanoate
• METHYL 3-(PHENYLSULFONYL)PROPIONATE
• DTXSID30400635
• 10154-72-0
• F51893
• +Expand

• InChIKey： WWSDWMABULBZIZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O4S/c1-14-10(11)7-8-15(12,13)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• SMILES： COC(=O)CCS(=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 228.04566
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 228.046
• Heavy Atom Count: 15
• Complexity: 296
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 68.8A^2

Experimental Properties

• LogP: 2.10420
• PSA: 60.44